Methyl 2,2,3,3,3-pentafluoropropyl carbonate

• IUPAC Name: methyl 2,2,3,3,3-pentafluoropropyl carbonate
• InChI: InChI=1S/C5H5F5O3/c1-12-3(11)13-2-4(6,7)5(8,9)10/h2H2,1H3
• InChI Key: SPIQNASBHBLPFV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)OCC(C(F)(F)F)(F)F
• Molecular Formula: C5H5F5O3
• DSSTOX Substance ID: DTXSID50592642
• Molecular Weight: 208.08 g/mol
• CAS RN: 156783-97-0

Description

Methyl 2,2,3,3,3-pentafluoropropyl carbonate (CAS Number: 156783-97-0) is a chemical compound with the molecular formula C₅H₅F₅O₃ . It falls under the category of fluorinated organic compounds. The compound consists of a carbonate functional group attached to a pentafluoropropyl moiety .

Synthesis Analysis

The synthesis of Methyl 2,2,3,3,3-pentafluoropropyl carbonate involves the reaction between pentafluoropropyl alcohol and dimethyl carbonate. This esterification process results in the formation of the desired compound. The reaction can be catalyzed by various acidic or basic catalysts .

Synthesis routes and methods I

Procedure details

In a flask (500-ml volume) equipped with 10 distillation columns, 2,2,3,3,3-pentafluoropropanol (100 g, 0.67 mol), dimethyl carbonate (180 g, 2.0 mol) and a 28% sodium methoxide/methanol solution (1.3 g) were charged. The flask was heated to 120° C. to allow the starting materials to react for 10 hours while removing the methanol from the distillation columns by evaporation. After allowing the mixture to cool to room temperature, an aqueous solution of ammonium chloride was added to the mixture and the mixture was shaken to remove the sodium methoxide. The organic layer was washed with water, dried and distilled to give methyl 2,2,3,3,3-pentafluoropropyl carbonate as a colorless liquid (71 g, yield 51%). The chemical structure of the produced compound was determined based on the IR and NMR absorbance spectra shown in FIG. 7 and FIG. 8 respectively and the mass spectrometry spectrum (M/e=208).

Synthesis routes and methods II

Procedure details

Methyl 2,2,3,3,3-Pentafluoropropyl carbonate was prepared by the same manner as the example 4 except that K2CO3 (0.046 g) was used as a catalyst in stead of a 28% sodium methoxide/methanol solution (1.3 g). After 2,2,3,3,3-pentafluoropropanol and dimethyl carbonate were allowed to react, the mixture thereof was passed through a column filled with silicagel (8 g) in order to remove K2CO3, and was distilled to give methyl 2,2,3,3,3-pentafluoropropyl carbonate as a colorless liquid (yield 55 %).